Cas no 23576-84-3 (6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde)

6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde structure
23576-84-3 structure
Product Name:6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde
CAS No:23576-84-3
MF:C6H3ClN2OS
MW:186.6188185215
MDL:MFCD00139155
CID:290639
PubChem ID:329950
Update Time:2025-04-19

6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Chloroimidazo[2,1-b]thiazole-5-carbaldehyde
    • 6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
    • 6-chloro-Imidazo[2,1-b]thiazole-5-carboxaldehyde
    • 6-CHLOROIMIDAZO[2,1-B]THIAZOLE-5-CARBOXALDEHYDE
    • Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-chloro-
    • 6-Chlor-5-formyl-imidazo[2,1-b]thiazol
    • 6-chloroimidazo[2,1-b][1,3]thiazole-5-carboxaldehyde
    • 6-chloroimidazo[2,1-b]1,3-thiazoline-5-carbaldehyde
    • chloroimidazobthiazolecarbaldehyde
    • 6-chloroimidazo(2,1-b)thiazole-5-carbaldehyde
    • A816777
    • 6-chloro-imidazo[2,1-b]thiazole-5-carbaldehyde
    • MFCD00139155
    • 6-chloroimidazo[2,1-b]thiazole-5-carboxaldehyde, AldrichCPR
    • Z56792049
    • AKOS000121663
    • NSC-315209
    • EN300-00980
    • J-518618
    • CS-0205902
    • FT-0621071
    • NSC315209
    • 23576-84-3
    • NSC 315209
    • 6-chloroimidazo[2, 1-b][1, 3]thiazole-5-carbaldehyde
    • AT35320
    • ZUBBEEJDPFMKHA-UHFFFAOYSA-N
    • F3095-4776
    • DTXSID70317394
    • 8D-062
    • BP-12387
    • SCHEMBL859221
    • J-015153
    • STK801773
    • DB-046186
    • BBL010842
    • 6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde
    • MDL： MFCD00139155
    • Inchi： 1S/C6H3ClN2OS/c7-5-4(3-10)9-1-2-11-6(9)8-5/h1-3H
    • InChI Key： ZUBBEEJDPFMKHA-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=O)N2C=CSC2=N1

Computed Properties

  • Exact Mass: 185.96500
  • Monoisotopic Mass: 185.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Density: 1.71
  • Melting Point: 141-142
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.775
  • PSA: 62.61000
  • LogP: 1.86170

6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

6-chloroimidazo2,1-b1,3thiazole-5-carbaldehyde Pricemore >>

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abcr
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6-Chloroimidazo[2,1-b][1,3]thiazole-5-carbaldehyde, 95%; .
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abcr
AB268926-5 g
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abcr
AB268926-10 g
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